Cas no 68719-87-9 (Dimethyl 2-(5-nitropyridin-2-yl)malonate)

Dimethyl 2-(5-nitropyridin-2-yl)malonate is a versatile intermediate in organic synthesis, particularly valued for its role in constructing functionalized pyridine derivatives. The presence of both the nitropyridine and malonate moieties enables diverse reactivity, facilitating applications in pharmaceuticals, agrochemicals, and materials science. Its ester groups offer flexibility for further transformations, such as hydrolysis, decarboxylation, or nucleophilic substitution, while the nitro group serves as an electrophilic site for reduction or substitution reactions. The compound's stability under standard conditions and well-documented reactivity make it a reliable building block for heterocyclic chemistry. Its synthetic utility is further enhanced by its compatibility with a range of reaction conditions, including catalytic and thermal processes.
Dimethyl 2-(5-nitropyridin-2-yl)malonate structure
68719-87-9 structure
Product Name:Dimethyl 2-(5-nitropyridin-2-yl)malonate
CAS No:68719-87-9
MF:C10H10N2O6
MW:254.196202754974
MDL:MFCD03425824
CID:2093916
PubChem ID:2764544
Update Time:2025-06-12

Dimethyl 2-(5-nitropyridin-2-yl)malonate Chemical and Physical Properties

Names and Identifiers

    • Dimethyl 2-(5-nitropyridin-2-yl)malonate
    • DIMETHYL 2-(5-NITRO-2-PYRIDINYL)MALONATE
    • dimethyl2-(5-nitropyridin-2-yl)malonate
    • dimethyl 2-(5-nitropyridin-2-yl)propanedioate
    • VTEVSGUDKFSYGJ-UHFFFAOYSA-N
    • 9T-0002
    • SCHEMBL1403468
    • F19882
    • 1,3-dimethyl 2-(5-nitropyridin-2-yl)propanedioate
    • CS-0089818
    • AKOS005071248
    • DB-319191
    • MFCD03425824
    • 68719-87-9
    • MDL: MFCD03425824
    • Inchi: 1S/C10H10N2O6/c1-17-9(13)8(10(14)18-2)7-4-3-6(5-11-7)12(15)16/h3-5,8H,1-2H3
    • InChI Key: VTEVSGUDKFSYGJ-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C(=O)OC)C1C=CC(=CN=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 254.05388604g/mol
  • Monoisotopic Mass: 254.05388604g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 111Ų

Dimethyl 2-(5-nitropyridin-2-yl)malonate Pricemore >>

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